Cas no 850751-32-5 (1-benzyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine)

• Product Name: 1-benzyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine
• CAS No: 850751-32-5
• MF: C₂₅H₂₇N₅
• MW: 397.515384912491
• CID: 5420999
• Update Time: 2025-10-16

1-benzyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-benzylpiperazin-1-yl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine
• 1-benzyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

• Inchi： 1S/C25H27N5/c1-19-17-23(29-15-13-28(14-16-29)18-21-9-5-3-6-10-21)30-25(26-19)24(20(2)27-30)22-11-7-4-8-12-22/h3-12,17H,13-16,18H2,1-2H3
• InChI Key： SOWWXJQFIFQBAG-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCN(CC3=CC=CC=C3)CC1)=CC(C)=N2

Additional information on 1-benzyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

1-Benzyl-4-{2,5-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}Piperazine (CAS No. 850751-32-5)

The compound 1-benzyl-4-{2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine (CAS No. 850751-32-5) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of piperazine derivatives, which are widely recognized for their role in various pharmacological applications. The molecule's structure is characterized by a piperazine ring system substituted with a benzyl group and a pyrazolo[1,5-a]pyrimidine moiety. The presence of these functional groups endows the compound with unique chemical and biological properties.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the development of novel therapeutic agents. These heterocyclic compounds are known for their ability to interact with various biological targets, including kinases, proteases, and other enzymes involved in disease pathways. The piperazine ring, on the other hand, is a common structural motif in pharmaceuticals due to its ability to enhance drug-like properties such as solubility and bioavailability.

The synthesis of 1-benzyl-4-{2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed various strategies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also enhanced the purity of the final product.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It has demonstrated selective inhibition against certain kinases associated with cancer and inflammatory diseases. The benzyl group attached to the piperazine ring plays a crucial role in modulating the compound's pharmacokinetic properties, while the pyrazolo[1,5-a]pyrimidine moiety contributes to its binding affinity towards biological targets.

Recent research has also explored the potential of this compound as a lead molecule for drug development. Its structure has been modified through various substitution patterns to investigate its effect on bioactivity and selectivity. These studies have provided valuable insights into the relationship between molecular structure and pharmacological activity.

The application of CAS No. 850751-32-5 extends beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in biotechnological applications such as enzyme inhibitors and molecular probes. Additionally, its stability under physiological conditions makes it suitable for use in drug delivery systems.

In conclusion, 1-benzyl-4-{2,5-dimethyl-3 phenyl pyrazolo[1 5a] pyrimidin 7 yl} piperazine (CAS No. 850751 32 5) represents a significant advancement in the field of medicinal chemistry. Its versatile structure and promising pharmacological profile position it as a valuable tool for future drug discovery efforts.